Cas no 1805292-86-7 (3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805292-86-7
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4844231
• Update Time: 2025-05-23

3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)3-1-2(21-7(12,13)14)4(16(17)18)5(15-3)6(9,10)11/h1H
• InChI Key： GEVCEYUSCGPCAF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(C(F)(F)F)=N1)[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.1
• Topological Polar Surface Area: 111

Additional information on 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride

3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805292-86-7): An Overview

3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805292-86-7) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of a nitro group, trifluoromethoxy, and trifluoromethyl substituents, along with the sulfonyl chloride functionality, imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride is defined by its pyridine core, which is substituted with a nitro group at the 3-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 2-position. The sulfonyl chloride moiety at the 6-position further enhances its reactivity and versatility in synthetic transformations. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride can significantly influence the pharmacokinetic properties of drug candidates. Fluorine atoms can enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity, thereby optimizing the therapeutic potential of the final product. Studies have shown that fluorinated compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride has been explored as a key intermediate in the synthesis of potent inhibitors for various therapeutic targets. For instance, it has been used to develop inhibitors for kinases, proteases, and other enzymes involved in disease pathways. The sulfonyl chloride functionality allows for facile coupling reactions with amines and alcohols, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

The nitro group present in 3-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride can undergo reduction to form amino derivatives, which are valuable intermediates in the synthesis of bioactive compounds. This transformation can be achieved using various reducing agents such as hydrogen gas over a palladium catalyst or sodium dithionite. The resulting amino derivatives can be further functionalized to introduce additional substituents or linkers, expanding their utility in drug design.

The trifluoromethoxy and trifluromethyl groups in 3-Nitro-4-(trifluoromethoxy)-2-(trifluromethyl)pyridine-6-sulfonyl chloride contribute to its unique electronic properties and lipophilicity. These groups can influence the binding interactions with biological targets, enhancing selectivity and potency. For example, trifluoroalkyl groups are known to increase lipophilicity without significantly affecting molecular weight, which is beneficial for improving cell membrane permeability and reducing off-target effects.

In addition to its applications in medicinal chemistry, 3-Nitro-4-(trifluoromethoxy)-2-(trifluromethyl)pyridine-6-sulfonyl chloride has also been studied for its potential use in agrochemicals. The compound's reactivity and stability make it suitable for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent advancements in green chemistry have focused on designing more sustainable synthetic routes for such compounds, minimizing waste generation and energy consumption.

The synthesis of 3-Nitro-4-(trifluoromethoxy)-2-(trifluromethyl)pyridine-6-sulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and oxidative coupling reactions. Advances in catalytic methods have facilitated more efficient and environmentally friendly synthetic pathways, reducing the use of hazardous reagents and solvents.

To ensure the safe handling and storage of 3-Nitro-4-(trifluoromethoxy)-2-(trifluromethyl)pyridine-6-sulfonyl chloride, it is important to follow standard laboratory protocols for handling reactive chemicals. The compound should be stored under dry conditions at room temperature to prevent hydrolysis or other degradation reactions. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, 3-Nitro-4-(trifluoromethoxy)-2-(trifluromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805292-86-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for developing novel therapeutic agents with improved pharmacological properties. Ongoing research continues to explore new applications and synthetic methods for this compound, contributing to advancements in drug discovery and development.